4-tert-Amylphenol

Specification

• Description: 4-tert-Amylphenol belongs to the class of alkylphenols (APs). APs are predominantly utilized in various agricultural and personal care products. 4-tert-amylphenol (4-TAP) is used in the manufacture of fragrances, de-emulsifying agents, and biocides. It is an endocrine-disrupting chemical and is regarded as a persistent toxic environmental contaminant.; A high performance liquid chromatography (HPLC) approach was studied for the determination of 4-tert-amylphenol.; P-tert-pentylphenol appears as colorless needles or beige solid. (NTP, 1992); P-tert-Amylphenol is an alkylbenzene.
• CAS No.: 80-46-6
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 4-(2-methylbutan-2-yl)phenol
• Standard InChI: InChI=1S/C11H16O/c1-4-11(2,3)9-5-7-10(12)8-6-9/h5-8,12H,4H2,1-3H3
• Standard InChI Key: NRZWYNLTFLDQQX-UHFFFAOYSA-N
• Impurities: 2-tert-amylphenol, 2,4-di-tert-amylphenol
• SMILES: CCC(C)(C)C1=CC=C(C=C1)O
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)O
• Boiling Point: 504.5 °F at 760 mm Hg , 280° F at 15 mm Hg, 491-513° F (NTP, 1992); 262.5 °C
• Colorform: White crystals; Colorless needles
• Flash Point: 232 °F (NTP, 1992); 232 °F (111 °C) (Open cup)
• Melting Point: 190 to 205 °F (NTP, 1992); 95.0 °C; 94-95 °C